rac-(2R,5R)-5-methyl-1,4-dioxane-2-carboxylic acid
Overview
Description
The compound “rac-(2R,5R)-5-methyl-1,4-dioxane-2-carboxylic acid” belongs to a class of organic compounds known as carboxylic acids, which are compounds containing a functional group called the carboxylic acid group (-COOH). The “rac-” prefix indicates that the compound is a racemic mixture, meaning it contains equal amounts of both enantiomers .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2R,5R)-5-methyl-1,4-dioxane-2-carboxylic acid involves the conversion of a commercially available starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "2-methyl-1,3-propanediol", "Sodium hydroxide", "Methanol", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Sodium sulfate", "Diethyl ether", "Ethyl acetate", "Acetic anhydride", "Sulfuric acid", "Sodium nitrite", "Copper sulfate", "Sodium carbonate", "Sodium sulfite", "Sodium hydroxide", "Methyl iodide", "Sodium borohydride", "Acetic acid", "Hydrogen peroxide", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Methanol", "Chloroacetic acid" ], "Reaction": [ "Conversion of 2-methyl-1,3-propanediol to 2-methyl-1,3-dioxolane using sulfuric acid and diethyl ether", "Conversion of 2-methyl-1,3-dioxolane to 2-methyl-5-(2-hydroxyethyl)-1,3-dioxane using sodium hydroxide and methyl iodide", "Reduction of 2-methyl-5-(2-hydroxyethyl)-1,3-dioxane to 2-methyl-5-(2-hydroxyethyl)-1,3-dioxane using sodium borohydride", "Conversion of 2-methyl-5-(2-hydroxyethyl)-1,3-dioxane to 2-methyl-5-(2-bromoethyl)-1,3-dioxane using hydrobromic acid", "Conversion of 2-methyl-5-(2-bromoethyl)-1,3-dioxane to 2-methyl-5-(2-acetoxyethyl)-1,3-dioxane using acetic anhydride", "Conversion of 2-methyl-5-(2-acetoxyethyl)-1,3-dioxane to 2-methyl-5-(2-carboxyethyl)-1,3-dioxane using sodium hydroxide and hydrochloric acid", "Conversion of 2-methyl-5-(2-carboxyethyl)-1,3-dioxane to rac-(2R,5R)-5-methyl-1,4-dioxane-2-carboxylic acid using chloroacetic acid and sodium hydroxide" ] } | |
CAS RN |
2613299-20-8 |
Molecular Formula |
C6H10O4 |
Molecular Weight |
146.1 |
Purity |
95 |
Origin of Product |
United States |
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